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Compound of Interest

Compound Name: Kif18A-IN-6

Cat. No.: B10857289

Kifl8A-IN-6 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the proper storage, handling, and use of
Kif18A-IN-6.

Frequently Asked Questions (FAQs)

Q1: How should | store Kifl8A-IN-6 upon arrival?

A: Upon arrival, Kif18A-IN-6 powder should be stored at -20°C for up to 3 years.[1] For long-
term storage of stock solutions, it is recommended to store them at -80°C.[2][3][4]

Q2: What are the recommended storage conditions for Kif18A-IN-6 stock solutions?

A: Prepared stock solutions of Kif18A-IN-6 should be aliquoted to avoid repeated freeze-thaw
cycles.[3][4] Store these aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1][2]
[31[4]

Q3: How do | dissolve Kif18A-IN-6?

A: Kif18A-IN-6 is soluble in DMSO.[1][2][5] For in vitro experiments, you can prepare a stock
solution in DMSO at a concentration of up to 125 mg/mL (223.32 mM).[1][2][5] It is
recommended to use ultrasonic treatment to aid dissolution.[1][2][5] Due to the hygroscopic
nature of DMSQO, it is advisable to use a newly opened bottle.[2]
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Q4: | see precipitation in my stock solution after thawing. What should | do?

A: If you observe precipitation after thawing your stock solution, you can warm the solution
and/or use sonication to help redissolve the compound.[2] To prevent this, ensure the
compound is fully dissolved initially and consider storing it in smaller aliquots to minimize
temperature fluctuations.

Q5: What is the stability of Kif18A-IN-6 in its powdered form?
A: In its powdered form, Kif18A-IN-6 is stable for up to 3 years when stored at -20°C.[1]
Q6: How should | prepare Kifl8A-IN-6 for in vivo experiments?

A: For in vivo studies, a common formulation involves a two-step solvent addition. First,
dissolve the compound in 10% DMSO, and then add 90% corn oil to the solution.[1] It is
recommended to prepare this working solution fresh on the day of use.[2]

Q7: What is the mechanism of action of Kif18A-IN-67?

A: Kifl8A-IN-6 is an orally active inhibitor of the mitotic kinesin Kif18A.[2][4][5][6][7]1[8][9][10] It
specifically targets the microtubule-dependent ATPase activity of Kif18A, which is crucial for
regulating chromosome alignment during mitosis.[1][2][4][5][7][8] Inhibition of Kif18A leads to
mitotic arrest and cell death, particularly in chromosomally unstable cancer cells.[11][12][13]

Quantitative Data Summary
Chemical Properties of Kif18A-IN-6

Property Value Reference
CAS Number 2914879-10-8 [11[2]
Molecular Formula C28H37N305S2 [1]
Molecular Weight 559.74 g/mol [1][5]
Appearance Solid [6]

Recommended Storage Conditions
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Storage ]
Form Duration Reference
Temperature
Powder -20°C 3years [1]
In Solvent -80°C 6 months [11121[31[4]
-20°C 1 month [11[2][3][4]

olubil

Solvent Concentration Notes Reference
125 mg/mL (223.32 Ultrasonic treatment
DMSO [1][2][5]
mM) may be needed.
_ _ > 2.08 mg/mL (3.72 10% DMSO + 90%
In Vivo Formulation ) [1]
mM) corn olil

In Vitro and In Vivo Efficacy
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Parameter Value Cell Line/Model Reference
KIF18A microtubule-
IC50 (ATPase Activity) 0.016 uM dependent ATPase [L121517118191
activity
IC50 (Cell Viability) 0.0040 pM JIMT-1 [11[2]
0.0051 pM HCC-15 [1][2]
0.0051 p™m NIH-OVCARS3 [1][2]
HCC15 and OVCAR3
Tumor Growth
o 61+ 10% mouse models (10 [2]
Inhibition
mg/kg)
HCC15 and OVCAR3
89+ 7% mouse models (30 [2]
mg/kg)
HCC15 and OVCARS3
94 + 5% mouse models (60 [2]

mg/kg)

Experimental Protocols
Preparation of Stock Solutions

Weighing: Carefully weigh the desired amount of Kif18A-IN-6 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the appropriate volume of newly opened DMSO to achieve the desired

stock concentration (e.g., for a 10 mM stock solution, add 178.65 pyL of DMSO to 1 mg of

Kif18A-IN-6).

Dissolution: Vortex the solution and use an ultrasonic bath to ensure complete dissolution.[1]

[2][5]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile cryovials.
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o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for
short-term storage (up to 1 month).[1][2][3][4]

In Vitro Cell Viability Assay

o Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to
adhere overnight.

o Compound Preparation: Prepare serial dilutions of the Kif1l8A-IN-6 stock solution in the
appropriate cell culture medium.

o Treatment: Remove the old medium from the wells and add the medium containing the
different concentrations of Kif18A-IN-6. Include a DMSO-only control.

 Incubation: Incubate the plate for the desired duration (e.g., 7 days).[1][2]

 Viability Assessment: Use a standard cell viability reagent (e.g., CellTiter-Glo®, MTS)
according to the manufacturer's instructions to measure cell viability.

o Data Analysis: Calculate the IC50 value by plotting the cell viability against the log of the
inhibitor concentration.

In Vivo Formulation Preparation

« Initial Dissolution: Dissolve the required amount of Kif18A-IN-6 in DMSO to make up 10% of
the final volume.

» Addition of Vehicle: Add corn oil to the DMSO solution to make up the remaining 90% of the
final volume.[1]

o Homogenization: Vortex or sonicate the mixture to ensure a clear and homogenous solution.

o Administration: This formulation is suitable for oral administration (p.o.).[2] It is crucial to
prepare this formulation fresh on the day of the experiment.[2]

Visual Guides
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Caption: KIF18A signaling pathway during mitosis and inhibition by Kif18A-IN-6.
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Caption: Experimental workflow for an in vitro cell viability assay using Kif18A-IN-6.
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Caption: Troubleshooting guide for common issues with Kif18A-IN-6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [proper storage and handling of Kif18A-IN-6].
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6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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